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Compound of Interest

Compound Name: 3,5-Dibromo-1-benzofuran

Cat. No.: B1304820

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of chemical waste is paramount to ensuring laboratory safety and
environmental protection. This guide provides a comprehensive procedure for the safe disposal
of 3,5-Dibromo-1-benzofuran (CAS No. 99660-97-6), a halogenated organic compound. In
the absence of a specific Safety Data Sheet (SDS), this compound must be handled as
hazardous waste, adhering to stringent disposal protocols. The following procedures are based
on established guidelines for the disposal of hazardous and brominated chemical waste.[1][2]

[3]

Chemical and Physical Properties

A summary of the available quantitative data for 3,5-Dibromo-1-benzofuran is presented
below. This information is crucial for the correct handling and storage of the waste.
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Property Value

CAS Number 99660-97-6[4]
Chemical Formula CsH4Br20[4]
Molecular Weight Not specified
Appearance Solid (presumed)
Melting Point Not specified
Boiling Point Not specified

Experimental Protocol: Step-by-Step Disposal
Procedure

The disposal of 3,5-Dibromo-1-benzofuran must be conducted in accordance with local, state,
and federal regulations. The primary method of disposal is through a licensed hazardous
material disposal company.[5]

1. Personal Protective Equipment (PPE): Before handling the chemical waste, ensure
appropriate PPE is worn, including a lab coat, chemical-resistant gloves (e.g., nitrile), and
safety goggles. All handling of the waste should be performed inside a certified chemical fume
hood.

2. Waste Identification and Segregation:

« |dentify: Clearly identify the waste as "3,5-Dibromo-1-benzofuran”. Do not mix it with other

chemical waste unless compatibility has been confirmed.[1]

e Segregate: As a brominated organic compound, it should be segregated as halogenated
organic waste. Keep it separate from incompatible materials such as strong oxidizing agents,

bases, and metals.
3. Waste Collection and Containerization:

o Container: Use a designated, leak-proof, and chemically compatible container for collecting
the waste. The container should have a secure, screw-on cap.[6][7]
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Labeling: Affix a "Hazardous Waste" label to the container as soon as the first waste is
added.[7] The label must include:

[e]

The full chemical name: "3,5-Dibromo-1-benzofuran” (no abbreviations or formulas).[1]

o

The approximate quantity of the waste.

[¢]

The date of waste generation.

o

The laboratory or room number of origin.

[e]

The name and contact information of the principal investigator.[1]
. Waste Storage:

Location: Store the sealed waste container in a designated, well-ventilated, and cool
hazardous waste accumulation area.[6]

Secondary Containment: Place the primary waste container in a secondary container, such
as a chemically resistant tray or bin, to contain any potential leaks.[6] The secondary
container should be able to hold 110% of the volume of the primary container.[6]

Closure: Keep the waste container securely closed at all times, except when adding waste.

[61[7]
. Arranging for Disposal:

Contact: Arrange for the collection of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor.[1]

Documentation: Complete any required waste disposal forms, providing accurate and
complete information about the waste stream.[1]

Do Not Dispose in Regular Trash or Drains: Under no circumstances should 3,5-Dibromo-1-
benzofuran be disposed of in the regular trash or poured down the drain.[1]

. Empty Container Disposal:
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» Empty containers that previously held 3,5-Dibromo-1-benzofuran must be triple-rinsed with

a suitable solvent.[7]
e The rinsate must be collected and disposed of as hazardous waste.[7]

 After triple-rinsing, the container can be disposed of in the regular trash after defacing the

original label.[8]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3,5-

Dibromo-1-benzofuran.
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Start: 3,5-Dibromo-1-benzofuran Waste Generated

'

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

l

Work in a Chemical Fume Hood

Select a Compatible, Labeled
Hazardous Waste Container

Label Container with:
- 'Hazardous Waste'
- '3,5-Dibromo-1-benzofuran'
- Date and PI Information

Collect Waste in Labeled Container

Store Sealed Container in
Designated, Secondary Containment Area

Contact EHS or Licensed
Waste Disposal Contractor

Complete Waste Disposal Forms

End: Waste Collected for Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 3,5-Dibromo-1-benzofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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